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Compound of Interest

Compound Name: pTH (73-84) (human)

Cat. No.: B3259678

This technical support center provides guidance on the solubility and use of parathyroid
hormone fragment (73-84) in cell culture media for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQS)

Q1: What is pTH (73-84) and what is its function?

Parathyroid hormone (PTH) is an 84-amino acid peptide that plays a crucial role in calcium and
phosphate homeostasis.[1] PTH is metabolized into various fragments, and the C-terminal
fragment pTH (73-84) is one of these circulating peptides. While the full-length PTH (1-84) and
the N-terminal fragments are well-characterized, C-terminal fragments are also subjects of
research for their potential biological activities.

Q2: What is the recommended solvent for reconstituting lyophilized pTH (73-84)?

For a related fragment, PTH (7-84), it is recommended to reconstitute the lyophilized peptide in
sterile, deionized water to a concentration of at least 100 ug/mL.[2] This can then be further
diluted into other aqueous solutions.[2] For another PTH fragment, hPTH(1-84), dissolution in
0.1 M acetic acid has been reported, which may suggest that a slightly acidic environment can
aid in solubilization.[3]

Q3: How should I store pTH (73-84) solutions?
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Lyophilized pTH (73-84) should be stored at -20°C. Once reconstituted, aliquots of the stock
solution can be stored at -20°C for up to one month or at -80°C for up to six months to minimize
freeze-thaw cycles.[4] For short-term storage of a related fragment, PTH (7-84), 4°C for 2-7
days is suggested.[2] To improve stability, especially with repeated freeze-thaw cycles, adding
a carrier protein such as 0.1% Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA)
to the stock solution is recommended.[2]

Q4: Can | dissolve pTH (73-84) directly into my cell culture medium?

It is generally not recommended to dissolve lyophilized peptides directly into complex solutions
like cell culture media. The high salt and protein content of the media can interfere with the
dissolution of the peptide and may lead to precipitation. The best practice is to first create a
concentrated stock solution in a recommended solvent like sterile water and then dilute this
stock solution to the final desired concentration in the cell culture medium.
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Problem

Possible Cause

Suggested Solution

The lyophilized pTH (73-84)

powder will not dissolve.

The peptide has formed

aggregates.

Gently vortex or sonicate the
solution for a short period. If
insolubility persists, consider
using a small amount of a
solubilizing agent like a few
microliters of acetic acid,
followed by dilution with sterile

water.

Precipitate forms after diluting
the stock solution in cell culture

media.

The final concentration of the
peptide is too high for the
media, or the peptide is
interacting with components in

the media.

Ensure the stock solution is
fully dissolved before diluting.
Try diluting the stock solution
further before adding it to the
culture media. Perform a
small-scale test to determine
the maximum soluble
concentration in your specific

cell culture medium.

Loss of peptide activity in my

experiments.

The peptide has degraded due
to improper storage or multiple

freeze-thaw cycles.

Aliquot the stock solution into
single-use vials to avoid
repeated freeze-thaw cycles.
Ensure storage at the
recommended temperatures
(-20°C or -80°C). The addition
of a carrier protein (0.1% BSA
or HSA) to the stock solution

can help stabilize the peptide.

[2]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized pTH (73-84)

Objective: To prepare a concentrated stock solution of pTH (73-84).

Materials:
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Lyophilized pTH (73-84)

Sterile, deionized water

Sterile, low-protein binding microcentrifuge tubes

Pipettes and sterile, low-retention pipette tips

Procedure:

Before opening, centrifuge the vial of lyophilized pTH (73-84) at a low speed for a few
seconds to ensure the powder is at the bottom of the vial.

o Carefully open the vial.

o Add the required volume of sterile, deionized water to achieve a stock solution concentration
of at least 100 pg/mL (as recommended for the similar PTH (7-84) fragment).[2] For
example, to make a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of sterile water.

o Gently vortex the vial to mix. If the peptide does not dissolve completely, brief sonication (10-
20 seconds) in a water bath sonicator may be helpful.

¢ Once dissolved, aliquot the stock solution into sterile, low-protein binding microcentrifuge
tubes for storage.

Protocol 2: Preparation of Working Solution in Cell
Culture Media

Objective: To prepare the final working concentration of pTH (73-84) in cell culture medium.
Materials:

e pTH (73-84) stock solution (from Protocol 1)

o Complete cell culture medium (e.g., DMEM with 10% FBS)

o Sterile tubes
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o Pipettes and sterile pipette tips
Procedure:
e Thaw an aliquot of the pTH (73-84) stock solution at room temperature or on ice.

o Calculate the volume of the stock solution needed to achieve the desired final concentration
in your cell culture medium.

 In a sterile tube, add the required volume of the pTH (73-84) stock solution to the appropriate
volume of pre-warmed complete cell culture medium.

» Mix gently by pipetting up and down or by inverting the tube.
e The working solution is now ready to be added to your cell cultures.

Data Presentation

Table 1: Solubility and Storage Recommendations for pTH Fragments

Recommendation for  Supporting Evidence

Parameter pTH (73-84) from Related Citation
(Inferred) Fragments
o Sterile, deionized Recommended for
Reconstitution Solvent [2]
water PTH (7-84)
Stock Solution Recommended for
] =100 pg/mL [2]
Concentration PTH (7-84)
Long-term Storage -80°C (up to 6 Recommended for ]
(Stock) months) pTH (39-84)
Short-term Storage Recommended for
-20°C (up to 1 month) [4]
(Stock) pTH (39-84)

Recommended for
) ) 0.1% BSA or HSA
Carrier Protein PTH (7-84) to prevent [2]
recommended )
degradation
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Caption: Workflow for preparing pTH (73-84) solutions.
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Caption: Troubleshooting logic for pTH (73-84) experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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